Cas no 5332-84-3 (1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1))

• Product Name: 1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1)
• CAS No: 5332-84-3
• MF: C₉H₂₁Br₂N
• MW: 303.077741384506
• CID: 381064
• PubChem ID: 19936180
• Update Time: 2025-04-19

1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,4-bromo-N,N-diethyl-, hydrobromide (1:1)
• 4-bromo-N,N-diethylpentan-1-amine,hydrobromide
• 4-BROMO-N, HYDROBROMIDE
• NSC564
• NSC-564
• 5332-84-3
• 4-Bromo-N,N-diethylpentan-1-amine--hydrogen bromide (1/1)
• SCHEMBL1030462
• DTXSID60601411

• Inchi： 1S/C9H20BrN.BrH/c1-4-11(5-2)8-6-7-9(3)10;/h9H,4-8H2,1-3H3;1H
• InChI Key： NZHRBLQDOUHAQY-UHFFFAOYSA-N
• SMILES： BrC(C)CCCN(CC)CC.Br

Computed Properties

• Exact Mass: 221.078
• Monoisotopic Mass: 301.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 81.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.122
• Boiling Point: 229.1°C at 760 mmHg
• Flash Point: 92.3°C
• Refractive Index: 1.469
• PSA: 3.24
• LogP: 3.84990